2-{4-[(2-fluorophenyl)acetyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-(2-fluorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H17FN4O/c17-14-5-2-1-4-13(14)12-15(22)20-8-10-21(11-9-20)16-18-6-3-7-19-16/h1-7H,8-12H2
• InChI Key: PKTRUOAWVVLVLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CC3=CC=CC=C3F
• Molecular Formula: C16H17FN4O
• Molecular Weight: 300.33 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to "2-{4-[(2-fluorophenyl)acetyl]-1-piperazinyl}pyrimidine" often involves multi-step chemical processes that include electrophilic fluorination, palladium-catalyzed reactions, and microwave-assisted synthesis. For example, the synthesis of 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, a compound with structural similarities, was achieved via electrophilic fluorination of a trimethylstannyl precursor with high specific radioactivity [18F]F2, demonstrating the complexity and precision required in synthesizing such molecules (Eskola et al., 2002).

Molecular Structure Analysis

The detailed molecular structure of compounds in this category has been extensively studied through methods like X-ray crystallography. For instance, the crystal and molecular structure of 1-(p-fluorophenylmethyl)-2-(4-methyl-1-piperazinyl)-1H-benzimidazole hydrogen fumarate was determined, providing insights into the spatial arrangement of atoms and the molecular geometry that influences the compound's biological activity (Özbey et al., 1998).

Chemical Reactions and Properties

The chemical reactivity of "2-{4-[(2-fluorophenyl)acetyl]-1-piperazinyl}pyrimidine" derivatives involves interactions with various reagents to form complexes, which could be potential anticancer drugs. For example, Zinc(II) complexes of 2-acetyl pyridine 1-(4-fluorophenyl)-piperazinyl thiosemicarbazone were prepared and structurally characterized, demonstrating significant anticancer activity (Stanojković et al., 2010).

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability are crucial for understanding the behavior of compounds like "2-{4-[(2-fluorophenyl)acetyl]-1-piperazinyl}pyrimidine" under different conditions. These properties are essential for determining the compound's suitability for further development into therapeutic agents. Unfortunately, specific studies focusing on the physical properties of this exact compound were not found in the search results.

Chemical Properties Analysis

The chemical properties, including reactivity under different conditions, potential for forming derivatives, and interactions with biological targets, are key areas of study. For instance, the synthesis and immunosuppressive activity of 4-N-piperazinyl-thieno[2,3-d]pyrimidine analogues highlight the chemical versatility and potential biological applications of such compounds (Jang et al., 2010).